Cas no 1147472-80-7 (2-Chloro-N-[2-(3-methylphenoxy)ethyl]-4-quinolinecarboxamide)

• Product Name: 2-Chloro-N-[2-(3-methylphenoxy)ethyl]-4-quinolinecarboxamide
• CAS No: 1147472-80-7
• MF: C₁₉H₁₇ClN₂O₂
• MW: 340.803483724594
• CID: 5450851
• PubChem ID: 27859269
• Update Time: 2023-08-27

2-Chloro-N-[2-(3-methylphenoxy)ethyl]-4-quinolinecarboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS008034632
• 1147472-80-7
• Z67719111
• 2-chloro-N-[2-(3-methylphenoxy)ethyl]quinoline-4-carboxamide
• EN300-26591478
• 2-Chloro-N-[2-(3-methylphenoxy)ethyl]-4-quinolinecarboxamide

• Inchi： 1S/C19H17ClN2O2/c1-13-5-4-6-14(11-13)24-10-9-21-19(23)16-12-18(20)22-17-8-3-2-7-15(16)17/h2-8,11-12H,9-10H2,1H3,(H,21,23)
• InChI Key： CTXOQVFMBFEQSY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(C(NCCOC2=CC=CC(C)=C2)=O)=CC=1Cl

Computed Properties

• Exact Mass: 340.0978555g/mol
• Monoisotopic Mass: 340.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 557.8±50.0 °C(Predicted)
• pka: 12.39±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides